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CAS No.: 177317-02-1

Cat. No.: B1169757

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a chemically modified derivative of β-cyclodextrin,

a cyclic oligosaccharide composed of seven D-(+)-glucopyranose units. The introduction of

hydroxypropyl groups enhances the aqueous solubility and reduces the parenteral toxicity of

the parent cyclodextrin, making it a valuable excipient in the pharmaceutical industry. Its unique

truncated cone structure, featuring a hydrophilic exterior and a hydrophobic interior cavity,

allows it to form non-covalent inclusion complexes with a wide variety of poorly soluble drug

molecules. This encapsulation can significantly improve the solubility, stability, and

bioavailability of guest molecules, making HP-β-CD a critical tool in drug formulation and

delivery. This technical guide provides a comprehensive overview of the core physicochemical

properties of HP-β-CD, detailed experimental protocols for its characterization, and visual

representations of key processes.
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Core Physicochemical Properties
The functional characteristics of 2-hydroxypropyl-β-cyclodextrin are defined by a range of

physicochemical parameters. These properties can vary slightly depending on the degree of

substitution (DS), which is the average number of hydroxypropyl groups per glucopyranose

unit.
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Property Value Unit References

Molecular Formula

C₆₃H₁₁₂O₄₂

(unsubstituted β-

cyclodextrin)

- [1]

Average Molecular

Weight
~1380 - 1540 g/mol [1][2][3]

Appearance
White to off-white,

amorphous powder
- [1]

Solubility in Water (25

°C)
> 45 g/100mL [4]

Solubility in Ethanol Soluble - [5]

Solubility in Methanol > 33 g/100mL [6]

Solubility in DMSO Soluble - [5]

Degree of Substitution

(DS)

Typically 0.6 - 0.9

(molar substitution)
- [4][6]

Thermal

Decomposition
~300 - 400 °C [7][8]

Melting Point
Decomposes before

melting (~278 °C dec.)
°C

Density 1.389 ± 0.005 g/cm³ [9]

Refractive Index 1.520 ± 0.002 - [9]

Hygroscopicity Hygroscopic - [9]

Surface Tension

Exhibits surface

activity, decreases

surface tension of

water

mN/m [10]

Inclusion Complexation
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The primary function of HP-β-CD in pharmaceutical applications is its ability to form inclusion

complexes with guest molecules. This process is a dynamic equilibrium where a lipophilic part

of a guest molecule is encapsulated within the hydrophobic cavity of the HP-β-CD molecule in

an aqueous environment.

The formation of these complexes is driven by various non-covalent interactions, including

hydrophobic interactions, van der Waals forces, and hydrogen bonding. The stoichiometry of

these complexes is most commonly 1:1 (one guest molecule to one HP-β-CD molecule),

although other stoichiometries are possible.[11][12] The stability of these complexes is

characterized by the stability constant (Kc), with typical values ranging from 50 to 2000 M⁻¹.

[12]
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Reactants in Aqueous Solution

Inclusion Complex
HP-β-CD

HP-β-CD-Guest Complex
(Water Soluble)

Complexation

⇌

Guest Molecule
(Poorly Soluble)

Dissociation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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